Cas no 478040-45-8 (3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol)

• Product Name: 3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol
• CAS No: 478040-45-8
• CID: 4653159
• Update Time: 2025-07-14

3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol Chemical and Physical Properties

Names and Identifiers

• 3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol

3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol: A Comprehensive Overview

3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol (CAS No. 478040-45-8) is a multifunctional compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFHPA, combines several key functional groups that contribute to its diverse chemical and biological properties. The presence of trifluoromethyl groups, an allyl group, and a hydroxyl group makes it a valuable candidate for various applications, including drug development and material science.

The molecular structure of TFHPA is characterized by the presence of two trifluoromethyl groups (CF₃) attached to the carbon backbone. These groups are known for their strong electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. Additionally, the allyl group (C₃H₅) provides conjugation and potential for further chemical modifications. The hydroxyl group (OH) adds polarity and can participate in hydrogen bonding, making the compound more soluble in polar solvents and enhancing its biological activity.

In recent years, TFHPA has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The unique combination of functional groups in TFHPA allows for the creation of compounds with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of TFHPA exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2.

Beyond its role in drug synthesis, TFHPA has also shown promise in material science applications. The trifluoromethyl groups can improve the thermal stability and chemical resistance of polymers and coatings. Additionally, the hydroxyl group can be used to introduce cross-linking sites or to enhance adhesion properties. A recent study in Advanced Materials highlighted the use of TFHPA-based polymers in the development of high-performance coatings for industrial applications.

The synthesis of TFHPA typically involves a multi-step process that includes the formation of the trifluoromethylated intermediates followed by the introduction of the allyl and hydroxyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, a method described in Organic Letters in 2019 utilized a palladium-catalyzed allylation reaction to efficiently introduce the allyl group into the molecule. This approach not only improved yield but also minimized side reactions.

The physical properties of TFHPA, such as its melting point, boiling point, and solubility, are crucial for its application in both research and industrial settings. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based reactions and formulations.

In terms of safety and environmental impact, TFHPA is generally considered safe when handled according to standard laboratory protocols. However, it is important to follow proper disposal procedures to minimize any potential environmental impact. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for TFHPA are promising. Ongoing research continues to explore new applications and derivatives of this versatile compound. For instance, recent studies have investigated its potential as a chiral building block for asymmetric synthesis and its use in developing new catalysts for organic transformations. The ability to fine-tune the properties of TFHPA-based materials through chemical modifications opens up exciting possibilities for both academic research and industrial innovation.

In conclusion, 3-Allyl(3,3,3-trifluoro-2-hydroxypropyl)amino-1,1,1-trifluoro-2-propanol (CAS No. 478040-45-8) is a remarkable compound with a wide range of potential applications in medicinal chemistry and material science. Its unique molecular structure provides a solid foundation for further research and development, making it an important focus area for scientists and engineers alike.